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An In-depth Technical Guide to the Solubility of Potassium Bromide

Introduction
Potassium bromide (KBr) is an ionic salt that presents as a white, crystalline powder under

standard conditions.[1] It is widely utilized in various fields, including pharmaceuticals as a

sedative and anticonvulsant, in the chemical industry for the synthesis of other bromine

compounds, and in photography.[2] A critical physicochemical property of KBr for its application

in these domains, particularly in drug formulation and chemical synthesis, is its solubility. This

guide provides a comprehensive overview of the solubility of potassium bromide in water and a

range of organic solvents, details the experimental methodologies for its determination, and

illustrates the underlying principles of its dissolution.

KBr is a typical ionic salt, fully dissociating in aqueous solutions to its constituent ions, K⁺ and

Br⁻, resulting in a neutral pH.[1][3] Its solubility is significantly influenced by the nature of the

solvent and the temperature.

Quantitative Solubility Data
The solubility of potassium bromide varies significantly with the solvent and temperature. The

following tables summarize the quantitative solubility data gathered from various sources.
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Table 1: Solubility of Potassium Bromide in Water at
Various Temperatures
The solubility of KBr in water increases substantially with a rise in temperature.[4]

Temperature (°C) Solubility (g / 100 g H₂O)

0 53.5

10 59.5

20 65.2

25 67.8

30 70.9

40 75.8

60 85.5

80 95.0[5]

100 102.0[1][6]

Data sourced from multiple references.[1][5][6]

[7]

Table 2: Solubility of Potassium Bromide in Various
Organic Solvents
Potassium bromide exhibits varied solubility in organic solvents, generally being more soluble

in polar solvents like glycols and less soluble in nonpolar solvents.[3]
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Solvent Temperature (°C)
Solubility (g / 100 g
Solvent)

Alcohols & Glycols

Methanol 0 1.82

10 1.93

20 2.08

25 2.17

30 2.23

50 2.55

Ethanol 25 0.135

80 4.76[1][6]

Glycerol 25 17.8

Ethylene Glycol 30 15.85

1-Propanol 25 0.035

1-Butanol 20 0.0112

Ketones & Ethers

Acetone 18 0.00454

Diethyl Ether 15 0.02

Other Solvents

Acetonitrile 25 0.024

Liquid Ammonia -33.9 40.32

25 13.5

Formamide 25 21.5

Dimethylformamide 25 0.91

Dimethylsulfoxide 25 5.03

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://en.wikipedia.org/wiki/Potassium_bromide
https://www.sciencemadness.org/smwiki/index.php/Potassium_bromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data primarily sourced from a

comprehensive chemical

database.[7] Additional data

points are cited directly.

Principles of Dissolution
The solubility of an ionic compound like potassium bromide is governed by the principle "like

dissolves like." Polar solvents are effective at dissolving ionic compounds, while nonpolar

solvents are generally poor solvents for them.

Dissolution in Polar Solvents
In a polar solvent such as water, the dissolution process involves the electrostatic attraction

between the solvent's dipoles and the ions in the crystal lattice. The partially positive ends of

the water molecules are attracted to the bromide anions (Br⁻), while the partially negative ends

are attracted to the potassium cations (K⁺). This ion-dipole interaction overcomes the lattice

energy holding the crystal together, allowing the ions to dissociate and become solvated (or

hydrated in the case of water), stabilized by a surrounding shell of solvent molecules.[4]
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Caption: Dissolution and hydration of Potassium Bromide in water.
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Experimental Protocol for Solubility Determination
The determination of solubility is a fundamental experimental procedure in chemistry. The

isothermal method is a common and reliable technique used to measure the solubility of a solid

in a liquid at a constant temperature.[8][9]

Isothermal Equilibrium Method
This method involves preparing a saturated solution of the solute (KBr) in the solvent of interest

at a precisely controlled temperature. The concentration of the solute in the saturated solution

is then determined, typically through gravimetric analysis.

Apparatus and Materials:

Thermostatic water bath or shaker with temperature control (±0.05 K)

Sealed glass vials or flasks

Magnetic stirrer and stir bars

Analytical balance

Drying oven

Syringes and filters (to separate supernatant from undissolved solid)

Potassium Bromide (analytical grade, dried)

Solvent (high purity)

Generalized Procedure:

Sample Preparation: Add an excess amount of potassium bromide to a known mass or

volume of the solvent in a sealed vial. The presence of excess solid is crucial to ensure

saturation is achieved.

Equilibration: Place the vial in a thermostatic bath set to the desired temperature. Stir the

mixture vigorously for an extended period (typically 12-24 hours) to ensure that the solution
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reaches equilibrium with the undissolved solid.[8]

Phase Separation: After equilibration, stop the stirring and allow the undissolved solid to

settle for several hours while maintaining the constant temperature.

Sample Extraction: Carefully extract a known mass or volume of the clear supernatant (the

saturated solution) using a pre-weighed syringe, often fitted with a filter to prevent the

transfer of any solid particles.

Gravimetric Analysis: Transfer the extracted saturated solution to a pre-weighed container.

Evaporate the solvent completely in a drying oven at a temperature sufficient to remove the

solvent without decomposing the KBr.

Calculation: After cooling to room temperature in a desiccator, weigh the container with the

dry KBr residue. The mass of the dissolved KBr is the final mass minus the initial mass of the

empty container. The mass of the solvent is the total mass of the extracted sample minus the

mass of the dissolved KBr.

Data Expression: The solubility is then calculated and expressed in standard units, such as

grams of solute per 100 grams of solvent ( g/100 g).
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Caption: Workflow for the Isothermal Equilibrium Method.
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Conclusion
This technical guide provides essential data and procedural knowledge regarding the solubility

of potassium bromide. The provided tables offer a quick reference for the solubility of KBr in

water and various organic solvents, which is critical for laboratory and industrial applications.

The dissolution mechanism and the detailed experimental protocol for the isothermal

equilibrium method offer both theoretical and practical insights for researchers, scientists, and

professionals in drug development. Understanding these solubility characteristics is

fundamental for controlling reaction conditions, designing purification processes like

crystallization, and formulating KBr-containing products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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